Cas no 473-67-6 (Bicyclo[3.1.1]hept-3-en-2-ol,4,6,6-trimethyl-)

Technical Introduction: Bicyclo[3.1.1]hept-3-en-2-ol,4,6,6-trimethyl- is a bicyclic terpene alcohol with a structurally unique framework, combining a rigid bicyclo[3.1.1]heptene core with hydroxyl and methyl substituents. This compound exhibits notable stability due to its fused ring system, while the presence of the hydroxyl group enhances its reactivity in synthetic applications, such as derivatization or chiral synthesis. The trimethyl substitution pattern contributes to steric effects, influencing selectivity in chemical transformations. Its structural features make it a valuable intermediate in fine chemical synthesis, particularly for fragrances, pharmaceuticals, or specialty materials requiring constrained cyclic architectures. The compound’s defined stereochemistry further supports its utility in enantioselective processes.

Bicyclo[3.1.1]hept-3-en-2-ol,4,6,6-trimethyl- structure

473-67-6 structure

Product Name:Bicyclo[3.1.1]hept-3-en-2-ol,4,6,6-trimethyl-

CAS No:473-67-6

MF:C₁₀H₁₆O

MW:152.233443260193

CID:329522

Update Time:2025-05-28

Bicyclo[3.1.1]hept-3-en-2-ol,4,6,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

- Bicyclo[3.1.1]hept-3-en-2-ol,4,6,6-trimethyl-
- VERBENOL
- 2-Pinen-4-ol
- 4,6,6-Trimethyl-bicyclo[3,1,1]hept-3-en-2-ol
- 4,6,6-Trimethylbicyclo[3.1.1]hept-3-en-2-ol
- Berbenol
- d-Verbenol
- Inchi： 1S/C10H16O/c1-6-4-9(11)8-5-7(6)10(8,2)3/h4,7-9,11H,5H2,1-3H3
- InChI Key： WONIGEXYPVIKFS-UHFFFAOYSA-N
- SMILES： CC1C2C(C(C2)C(O)C=1)(C)C

Computed Properties

Exact Mass: 152.12018
Monoisotopic Mass: 152.120115
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 215
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 3
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 20.2

Experimental Properties

Color/Form: White crystals
Density: 0.992
Melting Point: 24℃
Boiling Point: 227.5°Cat760mmHg
Flash Point: 85°C
Refractive Index: 1.4890
PSA: 20.23
LogP: 1.96950
FEMA: 3594 | VERBENOL

Bicyclo[3.1.1]hept-3-en-2-ol,4,6,6-trimethyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1973466-1g	4,6,6-Trimethylbicyclo[3.1.1]hept-3-en-2-ol	473-67-6	95%	1g	￥11913.00	2024-05-12
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1973466-5g	4,6,6-Trimethylbicyclo[3.1.1]hept-3-en-2-ol	473-67-6	95%	5g	￥27097.00	2024-05-12
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1973466-10g	4,6,6-Trimethylbicyclo[3.1.1]hept-3-en-2-ol	473-67-6	95%	10g	￥36681.00	2024-05-12
abcr	AB570204-1g	Verbenol; .	473-67-6		1g	€170.60	2025-04-18
abcr	AB570204-5g	Verbenol; .	473-67-6		5g	€450.60	2025-04-18
abcr	AB570204-25g	Verbenol; .	473-67-6		25g	€865.00	2025-04-18
Ambeed	A1495748-1g	4,6,6-Trimethylbicyclo[3.1.1]hept-3-en-2-ol	473-67-6	95%	1g	$104.0	2025-04-19
Ambeed	A1495748-5g	4,6,6-Trimethylbicyclo[3.1.1]hept-3-en-2-ol	473-67-6	95%	5g	$235.0	2025-04-19
Ambeed	A1495748-10g	4,6,6-Trimethylbicyclo[3.1.1]hept-3-en-2-ol	473-67-6	95%	10g	$352.0	2025-04-19